Cas no 1261638-53-2 (5-Fluoro-6-(4-(trifluoromethyl)phenyl)nicotinaldehyde)

• Product Name: 5-Fluoro-6-(4-(trifluoromethyl)phenyl)nicotinaldehyde
• CAS No: 1261638-53-2
• MF: C₁₃H₇F₄NO
• MW: 269.194397211075
• CID: 4924044
• Update Time: 2025-06-08

5-Fluoro-6-(4-(trifluoromethyl)phenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-6-(4-(trifluoromethyl)phenyl)nicotinaldehyde
• 5-Fluoro-6-(4-(trifluoromethyl)phenyl)nicotinaldehyde

• Inchi： 1S/C13H7F4NO/c14-11-5-8(7-19)6-18-12(11)9-1-3-10(4-2-9)13(15,16)17/h1-7H
• InChI Key： BJFYSRXHVQOVRG-UHFFFAOYSA-N
• SMILES： FC1=CC(C=O)=CN=C1C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Exact Mass: 269.046
• Monoisotopic Mass: 269.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 30

Additional information on 5-Fluoro-6-(4-(trifluoromethyl)phenyl)nicotinaldehyde

Introduction to 5-Fluoro-6-(4-(trifluoromethyl)phenyl)nicotinaldehyde (CAS No. 1261638-53-2)

5-Fluoro-6-(4-(trifluoromethyl)phenyl)nicotinaldehyde, identified by its CAS number 1261638-53-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the class of nicotinaldehydes, which are derivatives of nicotinic acid and have been extensively studied for their potential biological activities. The presence of both fluoro and trifluoromethyl substituents in its molecular structure enhances its pharmacological properties, making it a valuable scaffold for drug discovery and development.

The molecular structure of 5-Fluoro-6-(4-(trifluoromethyl)phenyl)nicotinaldehyde consists of a pyridine ring substituted at the 5-position with a fluoro group and at the 6-position with a phenyl ring that is further substituted with a trifluoromethyl group. This unique arrangement of functional groups contributes to its distinct chemical reactivity and biological interactions. The compound's aldehyde functionality at the 2-position of the pyridine ring provides a reactive site for further derivatization, enabling the synthesis of more complex molecules with tailored biological properties.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from nicotinaldehyde derivatives. These compounds have shown promise in various preclinical studies as potential inhibitors of enzymes and receptors involved in critical biological pathways. The introduction of halogenated aromatic rings, such as the fluoro and trifluoromethyl groups, has been particularly effective in modulating the pharmacokinetic and pharmacodynamic profiles of these molecules. For instance, the fluorine atom can enhance metabolic stability, while the trifluoromethyl group can improve binding affinity to target proteins.

One of the most compelling aspects of 5-Fluoro-6-(4-(trifluoromethyl)phenyl)nicotinaldehyde is its potential application in the treatment of neurological disorders. Nicotinaldehyde derivatives have been investigated for their ability to interact with nicotinic acetylcholine receptors (nAChRs), which are involved in various cognitive functions, including learning, memory, and attention. The presence of both fluoro and trifluoromethyl substituents may enhance the compound's selectivity for certain nAChR subtypes, thereby reducing side effects associated with non-selective agonists or antagonists. Preliminary studies have suggested that this compound may exhibit neuroprotective properties, making it a promising candidate for further development in therapeutic contexts.

The synthesis of 5-Fluoro-6-(4-(trifluoromethyl)phenyl)nicotinaldehyde involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the fluoro group typically requires specialized fluorination techniques, such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. Similarly, the attachment of the trifluoromethyl group often necessitates halogen exchange reactions or direct functionalization methods. These synthetic challenges highlight the importance of advanced chemical methodologies in producing this compound efficiently for research purposes.

In addition to its potential therapeutic applications, 5-Fluoro-6-(4-(trifluoromethyl)phenyl)nicotinaldehyde has also attracted interest from researchers exploring novel chemical probes for biological studies. Its unique structure allows it to be used as a tool compound to investigate enzyme mechanisms and receptor binding interactions. By incorporating fluorescent or biophysical tags into its molecular framework, researchers can develop sensitive assays to study protein-ligand interactions in vitro and in vivo. Such tools are invaluable for understanding complex biological systems and identifying new drug targets.

The pharmacological profile of 5-Fluoro-6-(4-(trifluoromethyl)phenyl)nicotinaldehyde is further enhanced by its ability to cross the blood-brain barrier (BBB), a critical factor for many central nervous system (CNS) drugs. The combination of lipophilic substituents like the trifluoromethyl group and polar functional groups such as the aldehyde moiety contributes to its favorable pharmacokinetic properties. This feature makes it an attractive candidate for developing treatments for CNS disorders where blood-brain barrier penetration is essential.

Emerging research also suggests that 5-Fluoro-6-(4-(trifluoromethyl)phenyl)nicotinaldehyde may have anti-inflammatory properties. Chronic inflammation is implicated in numerous diseases, including neurodegenerative disorders like Alzheimer's disease and Parkinson's disease. By modulating inflammatory pathways through interaction with specific enzymes or receptors, this compound could potentially mitigate inflammatory responses and provide therapeutic benefits. Further preclinical studies are needed to elucidate these mechanisms and validate its efficacy in animal models.

The future prospects for 5-Fluoro-6-(4-(trifluoromethyl)phenyl)nicotinaldehyde are promising, given its unique structural features and potential biological activities. As research continues to uncover new therapeutic targets and mechanisms, this compound may find applications in treating a wide range of diseases beyond neurological disorders. Its versatility as a chemical scaffold allows for further modifications that could enhance its efficacy or reduce toxicity, making it a valuable asset in medicinal chemistry libraries.

In conclusion, 5-Fluoro-6-(4-(trifluoromethyl)phenyl)nicotinaldehyde (CAS No. 1261638-53-2) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its molecular design incorporates key functional groups that enhance its biological activity and pharmacokinetic properties, making it an attractive candidate for treating various diseases. As advancements in synthetic chemistry and drug discovery continue to progress, this compound is poised to play an important role in addressing unmet medical needs.